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Compound of Interest

1-Boc-5-Cyano-3-
Compound Name: )
hydroxymethylindole

cat. No.: B1370977

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Boc-5-Cyano-3-hydroxymethylindole, also known as tert-butyl 5-cyano-3-
(hydroxymethyl)-1H-indole-1-carboxylate, is a functionalized indole derivative of significant
interest in medicinal chemistry and drug discovery. Its chemical structure, featuring a Boc-
protected indole core with cyano and hydroxymethyl groups at the C5 and C3 positions
respectively, makes it a versatile synthetic intermediate. This guide provides a comprehensive
overview of the available theoretical and technical information on this compound.

Chemical and Physical Properties

While specific experimental data for 1-Boc-5-Cyano-3-hydroxymethylindole is not widely
available in published literature, its fundamental properties can be summarized.

Property Value Source
CAS Number 914349-11-4 [1][2]
Molecular Formula C15H16N203 [1112]
Molecular Weight 272.30 g/mol [1][2]
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Further experimental determination of properties such as melting point, boiling point, and
solubility in various solvents is required for a complete profile.

Synthesis and Reactivity

Detailed, peer-reviewed synthetic protocols for 1-Boc-5-Cyano-3-hydroxymethylindole are
not readily found in the public domain. However, a logical synthetic approach can be inferred
from standard organic chemistry principles and related indole syntheses.

A plausible synthetic workflow is outlined below. This theoretical pathway is for illustrative
purposes and would require experimental validation and optimization.

Starting Material
Commercially available
5-cyanoindole

tep 1

Synthetia Pathway

Boc Protection of Indole Nitrogen
(e.g., (Boc)20, base)

tep 2
Formylation at C3
(e.g., Vilsmeier-Haack reaction)
tep 3

Reduction of Formyl Group
(e.g., NaBHa4)

1-Boc-5-Cyano-3-hydroxymethylindole
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Caption: A theoretical synthetic pathway for 1-Boc-5-Cyano-3-hydroxymethylindole.

The cyano and hydroxymethyl functional groups on the indole scaffold offer multiple avenues
for further chemical modifications. The hydroxymethyl group can be oxidized to an aldehyde or
carboxylic acid, or converted to a leaving group for nucleophilic substitution. The cyano group
can undergo hydrolysis, reduction, or participate in cycloaddition reactions, making this
compound a valuable building block for creating diverse chemical libraries for drug screening.

Potential Biological and Pharmacological
Significance

While specific biological activity data for 1-Boc-5-Cyano-3-hydroxymethylindole is scarce, its
structural motifs suggest potential applications in neuroscience research. It is noted as a useful
intermediate in the synthesis of compounds targeting the central nervous system, particularly
as modulators of serotonin receptors|[3].

The indole nucleus is a common feature in many biologically active compounds, and the
strategic placement of the cyano and hydroxymethyl groups allows for the exploration of
structure-activity relationships in the development of novel therapeutic agents. The logical
progression of its use in drug discovery is depicted in the following workflow.
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Caption: A generalized workflow for the utilization of 1-Boc-5-Cyano-3-hydroxymethylindole

in a drug discovery program.

Conclusion and Future Directions

1-Boc-5-Cyano-3-hydroxymethylindole is a chemical entity with considerable potential as a
scaffold in medicinal chemistry. The current body of public knowledge, however, lacks detailed

experimental and biological characterization. Future research efforts should focus on:

o Publication of detailed and optimized synthetic protocols. This would enable wider access
and utilization of this compound by the research community.
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e Thorough spectroscopic and physical characterization. Comprehensive data including NMR,
IR, and mass spectrometry, as well as melting point and solubility, are essential for quality
control and reaction planning.

o Systematic biological screening. Evaluating the compound and its derivatives against a
panel of biological targets, particularly those related to central nervous system disorders,
could unveil novel therapeutic applications.

The development and dissemination of this foundational data will be crucial for unlocking the
full potential of 1-Boc-5-Cyano-3-hydroxymethylindole in the advancement of new
medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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